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Compound of Interest

Compound Name: Altromycin C

Cat. No.: B1665276

A detailed analysis of the cytotoxic profiles of various Altromycin analogs, providing key
experimental data and insights into their mechanisms of action for researchers in drug
discovery and oncology.

Altromycins, a class of pluramycin-like antibiotics, have garnered significant interest within the
scientific community for their potent antibacterial and anticancer properties. These natural
products, produced by actinomycetes, exert their biological effects primarily through DNA
intercalation and alkylation, leading to the inhibition of DNA replication and transcription and
ultimately inducing cell death. This guide provides a comparative overview of the cytotoxicity of
different Altromycin analogs, supported by available experimental data, detailed protocols, and
visualizations of the proposed signaling pathways.

Cytotoxicity Profile of Altromycin Analogs

While comprehensive comparative data across a wide range of Altromycin analogs remains
limited in publicly accessible literature, available information points to potent cytotoxic activity
against various cancer cell lines. The table below summarizes the available half-maximal
inhibitory concentration (IC50) values for select Altromycin analogs.
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Analog Cell Line Cancer Type IC50 (nM)
Altromycin H HL-60 Leukemia 0.08

Colo. 205 Colon Cancer 0.35

Altromycin B P388 Leukemia in vivo activity

reported

Colon Cancer

In vivo activity

reported

Lung Cancer

In vivo activity

reported

Ovarian Cancer

In vivo activity

reported

Note: The IC50 values for Altromycin H are sourced from a product information sheet and

should be considered as reference values. Further independent verification is recommended.

In vivo activity for Altromycin B has been documented, though specific IC50 values from in vitro

studies are not readily available in the reviewed literature.

Mechanism of Action: DNA Damage and Apoptotic

Signaling

The cytotoxic effects of Altromycins are primarily attributed to their interaction with DNA. As

members of the pluramycin family, they are known to intercalate into the DNA helix and

subsequently alkylate guanine bases, leading to DNA damage.[1] This damage triggers a

cellular stress response, activating DNA damage response (DDR) pathways and ultimately

leading to programmed cell death, or apoptosis.

The proposed signaling cascade initiated by Altromycin-induced DNA damage is depicted

below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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